N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide

• IUPAC Name: N-(4-methoxyphenyl)-3-(3-methoxyquinoxalin-2-yl)propanamide
• InChI: InChI=1S/C19H19N3O3/c1-24-14-9-7-13(8-10-14)20-18(23)12-11-17-19(25-2)22-16-6-4-3-5-15(16)21-17/h3-10H,11-12H2,1-2H3,(H,20,23)
• InChI Key: ZWRSGXPCFSQLIP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CCC2=NC3=CC=CC=C3N=C2OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide, also known as MPQX, is a chemical compound that has gained significant attention in the field of scientific research due to its potential use as a therapeutic agent. MPQX is a quinoxaline derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide is not fully understood, but it is believed to act as an inhibitor of the NF-κB signaling pathway. NF-κB is a transcription factor that plays a key role in the regulation of inflammatory and immune responses, and its dysregulation has been implicated in a range of diseases, including cancer and autoimmune disorders.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-inflammatory, antitumor, and antioxidant activity. Additionally, this compound has been shown to have neuroprotective effects, with studies suggesting that it may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide in lab experiments is its relatively low toxicity, which makes it a safer alternative to other compounds that may be more toxic. Additionally, this compound is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide. One area of interest is its potential use as a cancer therapy, with researchers investigating its antitumor activity in vivo and exploring its potential as a combination therapy with other anticancer agents. Additionally, researchers may investigate the use of this compound in the treatment of neurodegenerative diseases, as well as its potential as an anti-inflammatory agent for the treatment of autoimmune disorders. Further studies may also be conducted to better understand the mechanism of action of this compound and to explore its potential use in other therapeutic applications.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide typically involves the reaction of 4-methoxyphenylacetic acid with 2-nitroaniline, followed by reduction of the resulting nitro compound to form the corresponding amine. This amine is then reacted with 3-methoxyquinoxaline-2-carboxylic acid chloride to produce this compound.

Scientific Research Applications

N-(4-methoxyphenyl)-3-(3-methoxy-2-quinoxalinyl)propanamide has been the subject of several scientific studies, with researchers investigating its potential use in a range of therapeutic applications. One area of interest has been its potential as an anti-inflammatory agent, with studies showing that this compound can inhibit the production of inflammatory cytokines in vitro. Additionally, this compound has been shown to have antitumor activity in vitro and in vivo, making it a promising candidate for further investigation as a cancer therapy.